Cas no 1227602-77-8 (6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine)
6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-3-bromomethyl-5-(pyridin-3-yl)pyridine
- 6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine
-
- Inchi: 1S/C11H10BrN3/c12-5-8-4-10(11(13)15-6-8)9-2-1-3-14-7-9/h1-4,6-7H,5H2,(H2,13,15)
- InChI Key: SECSSTJFVSNFBI-UHFFFAOYSA-N
- SMILES: BrCC1=CN=C(C(=C1)C1C=NC=CC=1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 200
- XLogP3: 1.6
- Topological Polar Surface Area: 51.8
6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022004324-250mg |
6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine |
1227602-77-8 | 97% | 250mg |
$666.40 | 2023-09-03 | |
| Alichem | A022004324-500mg |
6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine |
1227602-77-8 | 97% | 500mg |
$1009.40 | 2023-09-03 | |
| Alichem | A022004324-1g |
6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine |
1227602-77-8 | 97% | 1g |
$1696.80 | 2023-09-03 |
6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine
Comprehensive Overview of 6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine (CAS No. 1227602-77-8)
6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine (CAS No. 1227602-77-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, often referred to as a pyridine derivative, combines a bromomethyl group with an amino functionality, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting kinase inhibitors and other biologically active molecules.
The molecular structure of 6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine includes a pyridine ring substituted with a 3-pyridyl group, which enhances its binding affinity to various biological targets. This characteristic aligns with current trends in fragment-based drug design, a hot topic in medicinal chemistry. The compound's bromomethyl moiety also allows for further functionalization, making it a valuable building block for high-throughput screening libraries. Recent studies highlight its role in developing small-molecule therapeutics for inflammatory diseases and cancer, addressing growing demand for novel treatments.
In the context of green chemistry, 6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine has been explored for its compatibility with sustainable synthetic protocols. Researchers are investigating catalyst-free reactions and microwave-assisted synthesis to minimize environmental impact—a key concern for modern laboratories. Its stability under mild conditions makes it suitable for flow chemistry applications, another trending area in process optimization. These advancements cater to the increasing focus on cost-effective and eco-friendly production methods in the chemical industry.
From a commercial perspective, the demand for 6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine is driven by its utility in structure-activity relationship (SAR) studies. Pharmaceutical companies frequently search for custom synthesis services to obtain this compound in high purity for preclinical trials. Analytical techniques like HPLC and LC-MS are critical for quality control, reflecting the industry's emphasis on precision medicine. Additionally, its role in bioconjugation strategies—such as antibody-drug conjugates (ADCs)—positions it as a candidate for next-generation biopharmaceuticals.
Emerging applications of 6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine extend to material science, where its aromatic system contributes to the development of organic semiconductors and luminescent materials. This interdisciplinary relevance answers frequent queries about multi-functional chemicals in academic forums. Furthermore, its crystallographic data is often cited in computational chemistry studies, supporting virtual screening campaigns—a technique gaining traction with the rise of AI-driven drug discovery platforms.
To summarize, 6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine (CAS No. 1227602-77-8) exemplifies the convergence of synthetic utility and biomedical innovation. Its adaptability across drug development, green synthesis, and advanced materials ensures its prominence in contemporary research. As scientists continue to explore its potential, this compound remains a focal point for addressing global challenges in healthcare and sustainability.
1227602-77-8 (6-Amino-3-bromomethyl-5-(pyridin-3-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)